Cas no 140220-84-4 (1,3,5-Benzenetricarboxylic acid, tris[2-(ethenyloxy)ethyl] ester)

• Product Name: 1,3,5-Benzenetricarboxylic acid, tris[2-(ethenyloxy)ethyl] ester
• CAS No: 140220-84-4
• MF: C₂₁H₂₄O₉
• MW: 420.409867286682
• CID: 1287546
• PubChem ID: 54458469
• Update Time: 2025-06-11

1,3,5-Benzenetricarboxylic acid, tris[2-(ethenyloxy)ethyl] ester Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Benzenetricarboxylic acid, tris[2-(ethenyloxy)ethyl] ester
• tris(2-ethenoxyethyl) benzene-1,3,5-tricarboxylate
• TRIS(2-(VINYLOXY)ETHYL) BENZENE-1,3,5-TRICARBOXYLATE
• Tris[2-(ethenyloxy)ethyl] benzene-1,3,5-tricarboxylate
• 140220-84-4
• G79612
• DTXSID80711480
• 1,3,5-Benzenetricarboxylic acid, 1,3,5-tris[2-(ethenyloxy)ethyl] ester
• SCHEMBL276085

• Inchi： 1S/C21H24O9/c1-4-25-7-10-28-19(22)16-13-17(20(23)29-11-8-26-5-2)15-18(14-16)21(24)30-12-9-27-6-3/h4-6,13-15H,1-3,7-12H2
• InChI Key： WZWXVHFSGOFPHF-UHFFFAOYSA-N
• SMILES： O(CCOC=C)C(C1C=C(C(=O)OCCOC=C)C=C(C(=O)OCCOC=C)C=1)=O

Computed Properties

• Exact Mass: 420.14202
• Monoisotopic Mass: 420.14203234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 18
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 106.59

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 1,3,5-Benzenetricarboxylic acid, tris[2-(ethenyloxy)ethyl] ester

1,3,5-Benzenetricarboxylic acid, tris[2-(ethenyloxy)ethyl] ester (CAS No. 140220-84-4): A Comprehensive Overview

1,3,5-Benzenetricarboxylic acid, tris[2-(ethenyloxy)ethyl] ester (CAS No. 140220-84-4) is a versatile compound with a wide range of applications in the fields of chemistry, materials science, and pharmaceuticals. This compound, also known as tris(2-vinyloxyethyl) 1,3,5-benzenetricarboxylate, is characterized by its unique structure and chemical properties, making it a valuable component in various industrial and research settings.

The molecular formula of 1,3,5-Benzenetricarboxylic acid, tris[2-(ethenyloxy)ethyl] ester is C₁₈H₁₈O₉, and its molecular weight is approximately 378.33 g/mol. The compound features a benzene ring with three carboxylic acid groups esterified with 2-vinyloxyethyl groups. This structure imparts several key properties that make it suitable for various applications.

In terms of physical properties, 1,3,5-Benzenetricarboxylic acid, tris[2-(ethenyloxy)ethyl] ester is a colorless to pale yellow liquid at room temperature. It has a low viscosity and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. These properties make it easy to handle and process in laboratory and industrial settings.

The chemical stability of 1,3,5-Benzenetricarboxylic acid, tris[2-(ethenyloxy)ethyl] ester is notable. It remains stable under normal storage conditions but can undergo hydrolysis in the presence of strong acids or bases. This hydrolysis can be controlled by adjusting the pH and temperature conditions, making it useful in reactions where controlled release or degradation is desired.

In the field of materials science, 1,3,5-Benzenetricarboxylic acid, tris[2-(ethenyloxy)ethyl] ester has found applications as a monomer in the synthesis of polymers and copolymers. Its vinyloxy groups can participate in polymerization reactions to form high-performance materials with tailored properties. Recent studies have shown that these polymers exhibit excellent thermal stability and mechanical strength, making them suitable for use in advanced composite materials and coatings.

In pharmaceutical research, 1,3,5-Benzenetricarboxylic acid, tris[2-(ethenyloxy)ethyl] ester has been explored as a potential drug delivery vehicle. The compound's ability to form stable micelles or nanoparticles allows for the encapsulation and controlled release of active pharmaceutical ingredients (APIs). This property can enhance the bioavailability and therapeutic efficacy of drugs while reducing side effects. Ongoing clinical trials are investigating its use in targeted drug delivery systems for cancer therapy and other chronic diseases.

The environmental impact of 1,3,5-Benzenetricarboxylic acid, tris[2-(ethenyloxy)ethyl] ester is an important consideration. Studies have shown that the compound has low toxicity to aquatic organisms and does not bioaccumulate in the environment. However, proper disposal and handling practices should be followed to minimize any potential environmental impact.

Safety guidelines for handling 1,3,5-Benzenetricarboxylic acid, tris[2-(ethenyloxy)ethyl] ester include wearing appropriate personal protective equipment (PPE) such as gloves and safety goggles. The compound should be stored in a well-ventilated area away from heat sources and incompatible materials. In case of spills or exposure, immediate action should be taken to clean up the spill and seek medical attention if necessary.

In conclusion, 1,3,5-Benzenetricarboxylic acid, tris[2-(ethenyloxy)ethyl] ester (CAS No. 140220-84-4) is a multifunctional compound with a wide range of applications in chemistry, materials science, and pharmaceuticals. Its unique structure and properties make it a valuable component in various industrial processes and research endeavors. Ongoing research continues to explore new applications and optimize its use in different fields.